2-(4-chloro-3,5-dimethylphenoxy)-N-{1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-[3-methyl-4-(propan-2-yloxy)phenyl]-1H-pyrazol-5-yl}acetamide
Catalog No.
S16159976
CAS No.
M.F
C27H32ClN3O5S
M. Wt
546.1 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-(4-chloro-3,5-dimethylphenoxy)-N-{1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-[3-methyl-4-(propan-2-yloxy)phenyl]-1H-pyrazol-5-yl}acetamide
IUPAC Name
2-(4-chloro-3,5-dimethylphenoxy)-N-[2-(1,1-dioxothiolan-3-yl)-5-(3-methyl-4-propan-2-yloxyphenyl)pyrazol-3-yl]acetamide
Molecular Formula
C27H32ClN3O5S
Molecular Weight
546.1 g/mol
InChI
InChI=1S/C27H32ClN3O5S/c1-16(2)36-24-7-6-20(10-17(24)3)23-13-25(31(30-23)21-8-9-37(33,34)15-21)29-26(32)14-35-22-11-18(4)27(28)19(5)12-22/h6-7,10-13,16,21H,8-9,14-15H2,1-5H3,(H,29,32)
InChI Key
GWWYEDDJMCQNDU-UHFFFAOYSA-N
Canonical SMILES
CC1=CC(=CC(=C1Cl)C)OCC(=O)NC2=CC(=NN2C3CCS(=O)(=O)C3)C4=CC(=C(C=C4)OC(C)C)C
XLogP3
5.1
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
545.1751200 g/mol
Monoisotopic Mass
545.1751200 g/mol
Heavy Atom Count
37
Dates
Modify: 2024-08-15
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